Cas no 2197579-43-2 (N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methylpyrimidin-2-amine)

• Product Name: N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methylpyrimidin-2-amine
• CAS No: 2197579-43-2
• MF: C₁₇H₂₀N₈
• MW: 336.39430141449
• CID: 5459818
• Update Time: 2025-07-17

N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methylpyrimidin-2-amine
• N-[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N-methylpyrimidin-2-amine

• Inchi： 1S/C17H20N8/c1-23(17-18-8-3-9-19-17)13-10-24(11-13)15-7-6-14-20-21-16(25(14)22-15)12-4-2-5-12/h3,6-9,12-13H,2,4-5,10-11H2,1H3
• InChI Key： BLJCQRWBMNQTQW-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=C(C4CCC4)N3N=2)CC(C1)N(C1N=CC=CN=1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 460
• XLogP3: 1.6
• Topological Polar Surface Area: 75.3

Additional information on N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methylpyrimidin-2-amine

Comprehensive Overview of N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methylpyrimidin-2-amine (CAS No. 2197579-43-2)

The compound N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methylpyrimidin-2-amine (CAS No. 2197579-43-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a triazolo[4,3-b]pyridazine core linked to a pyrimidine moiety via an azetidine spacer, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in oncology and inflammation, given the growing demand for novel small-molecule inhibitors.

In recent years, the search for kinase inhibitors and GPCR modulators has dominated the pharmaceutical landscape, and N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methylpyrimidin-2-amine fits into this trend. Its cyclobutyl and triazole groups contribute to its binding affinity and selectivity, which are critical for minimizing off-target effects. This aligns with the current focus on precision medicine and personalized therapeutics, where specificity is paramount.

The synthesis of CAS No. 2197579-43-2 involves multi-step organic reactions, including cycloaddition and cross-coupling methodologies, which are widely discussed in academic and industrial research. Its azetidine ring, a four-membered nitrogen heterocycle, is particularly noteworthy due to its increasing popularity in drug design for improving metabolic stability and bioavailability. These attributes make it a subject of interest for researchers exploring fragment-based drug discovery and scaffold hopping strategies.

From a commercial perspective, N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methylpyrimidin-2-amine is often sought after by pharmaceutical companies and contract research organizations (CROs) engaged in high-throughput screening (HTS) campaigns. Its structural complexity and potential for intellectual property (IP) protection further enhance its appeal. Additionally, the rise of AI-driven drug discovery platforms has increased the demand for such compounds, as they serve as valuable inputs for machine learning models predicting bioactivity.

Safety and ADME (Absorption, Distribution, Metabolism, Excretion) profiling of CAS No. 2197579-43-2 are critical areas of investigation. Early studies suggest favorable pharmacokinetic properties, but further preclinical validation is required. This aligns with the broader industry shift toward translational research, where compounds are evaluated for their potential to progress from bench to bedside. The compound’s relevance to orphan diseases and rare cancers also positions it as a candidate for niche therapeutic applications.

In summary, N-(1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methylpyrimidin-2-amine represents a compelling case study in modern drug development. Its intricate architecture, combined with its potential to address unmet medical needs, ensures its continued relevance in both academic and industrial settings. As the pharmaceutical industry evolves, compounds like this will play a pivotal role in shaping the future of targeted therapies and combinatorial chemistry.